Cas no 1344857-94-8 (4-(quinoxalin-2-yl)but-3-en-2-one)

• Product Name: 4-(quinoxalin-2-yl)but-3-en-2-one
• CAS No: 1344857-94-8
• MF: C₁₂H₁₀N₂O
• MW: 198.22060251236
• CID: 5217727
• PubChem ID: 64269056
• Update Time: 2025-07-25

4-(quinoxalin-2-yl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 4-(2-quinoxalinyl)-
• 4-(quinoxalin-2-yl)but-3-en-2-one

• Inchi： 1S/C12H10N2O/c1-9(15)6-7-10-8-13-11-4-2-3-5-12(11)14-10/h2-8H,1H3
• InChI Key： ICHOUCCWGSWNER-UHFFFAOYSA-N
• SMILES： CC(=O)C=CC1C=NC2C(N=1)=CC=CC=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 4-(quinoxalin-2-yl)but-3-en-2-one

Comprehensive Overview of 4-(quinoxalin-2-yl)but-3-en-2-one (CAS No. 1344857-94-8): Properties, Applications, and Research Insights

4-(quinoxalin-2-yl)but-3-en-2-one (CAS No. 1344857-94-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceuticals, agrochemicals, and material science. This quinoxaline derivative is characterized by a conjugated enone system linked to a quinoxalin-2-yl moiety, which imparts distinct electronic and reactivity properties. Researchers are increasingly exploring its utility as a building block in synthetic chemistry, particularly in the design of heterocyclic compounds with bioactive potential.

The growing interest in 4-(quinoxalin-2-yl)but-3-en-2-one aligns with broader trends in drug discovery, where nitrogen-containing heterocycles like quinoxalines are prized for their pharmacological versatility. Recent studies highlight its role in modulating enzyme inhibition pathways, making it relevant to investigations into anti-inflammatory agents and kinase inhibitors. Its Michael acceptor functionality further enables covalent binding to biological targets, a feature leveraged in proteolysis-targeting chimera (PROTAC) development—a hot topic in oncology research.

From a synthetic perspective, CAS 1344857-94-8 serves as a valuable intermediate for constructing complex molecular architectures. Its α,β-unsaturated ketone segment allows for diverse transformations, including nucleophilic additions and cycloadditions, which are frequently searched by chemists optimizing green chemistry protocols. The compound’s compatibility with catalytic asymmetric synthesis methods has also been explored, addressing the demand for chiral intermediates in API manufacturing.

Material scientists have investigated 4-(quinoxalin-2-yl)but-3-en-2-one for its optoelectronic properties, given the quinoxaline core’s ability to facilitate π-electron delocalization. This aligns with industry searches for organic semiconductors and small-molecule OLED materials. Recent patents describe its incorporation into electron-transport layers, capitalizing on its stable LUMO energy levels—a critical parameter for energy-efficient displays technology.

Analytical characterization of 1344857-94-8 typically involves advanced techniques such as HPLC-MS and multinuclear NMR, reflecting the compound’s importance in high-purity applications. Stability studies under various pH conditions—frequently queried in pharmaceutical formulation forums—confirm its robustness as a synthetic intermediate. The compound’s structure-activity relationships (SAR) continue to be a subject of computational chemistry studies, particularly in molecular docking simulations targeting protein-protein interactions.

Environmental and safety profiles of 4-(quinoxalin-2-yl)but-3-en-2-one adhere to standard laboratory handling protocols, with biodegradability assessments showing promising results for industrial-scale applications. Its emergence coincides with rising Google searches for sustainable synthetic intermediates and REACH-compliant chemicals, positioning it as a candidate for green pharmaceutical synthesis workflows. Ongoing research explores its potential in metal-organic frameworks (MOFs), responding to interest in porous materials for gas storage applications.

In conclusion, CAS 1344857-94-8 represents a multifaceted compound bridging medicinal chemistry and advanced materials science. Its structural modularity and derivatization potential make it a recurring subject in patent literature and academic publications, particularly in contexts addressing drug discovery bottlenecks and functional material design. As research progresses, this quinoxaline-based enone is poised to play an expanding role in addressing contemporary challenges across chemical disciplines.